4,4'-Methylthiodiphenyl carbonate

• Molecular Formula: C15H14O3S2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: (3-methylsulfanylphenyl) (4-methylsulfanylphenyl) carbonate
• InChI: InChI=1S/C15H14O3S2/c1-19-13-8-6-11(7-9-13)17-15(16)18-12-4-3-5-14(10-12)20-2/h3-10H,1-2H3
• InChI Key: IAKJQXDBFCQKQJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)OC(=O)OC2=CC(=CC=C2)SC

Description

4,4'-Methylthiodiphenyl carbonate (CAS No. 500341-01-5; molecular formula: C₁₅H₁₄O₃S₂) is an organosulfur carbonate derivative characterized by a central methylthio (-S-CH₃) group bridging two phenyl rings, each linked to a carbonate ester functional group. However, the provided evidence lacks specific studies directly addressing its biological or industrial applications, limiting a comprehensive analysis of its functional roles.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

However, based on the structural and functional analogs listed in and , the following comparisons can be inferred:

2.1. Carbonate Esters

• Dibutyl Carbonate (CAS 542-56-3; C₉H₁₈O₃):

  • Structural Differences : Lacks sulfur and phenyl groups, featuring linear alkyl chains.
  • Reactivity : Lower thermal stability compared to aromatic carbonates like 4,4'-methylthiodiphenyl carbonate due to the absence of stabilizing aryl groups.
  • Applications : Primarily used as a solvent or plasticizer in polymer industries .
• 4,4'-Methylthiodiphenyl Carbonate: Advantages: Enhanced stability from aromatic rings and sulfur-mediated electronic effects. Potential utility in high-temperature polymer synthesis (e.g., polycarbonates) due to rigid backbone .

2.2. Organosulfur Compounds

• Dimethyl Vinylphosphonate (CAS 4645-32-3; C₄H₉O₃P):

  • Functional Groups : Contains a phosphonate group instead of a carbonate.
  • Reactivity : Higher polarity and flame-retardant properties, unlike 4,4'-methylthiodiphenyl carbonate, which may exhibit different reactivity due to sulfur’s nucleophilicity .
• Sulfur-Containing Analogues from : Compounds like (2-Fluoro-4,6-diiodophenyl)methanol (CAS 1803791-69-6) share halogenated aromatic features but lack carbonate functionality. These are typically used in medicinal chemistry for their bioactivity, whereas 4,4'-methylthiodiphenyl carbonate’s applications remain unexplored in the provided data .

Data Table: Key Properties of Selected Compounds

Compound Name	CAS No.	Molecular Formula	Key Functional Groups	Applications/Reactivity
4,4'-Methylthiodiphenyl Carbonate	500341-01-5	C₁₅H₁₄O₃S₂	Carbonate, Methylthio	Polymer synthesis (hypothesized)
Dibutyl Carbonate	542-56-3	C₉H₁₈O₃	Carbonate, Alkyl	Solvent, plasticizer
Dimethyl Vinylphosphonate	4645-32-3	C₄H₉O₃P	Phosphonate, Vinyl	Flame retardants, ligands
(2-Fluoro-4,6-diiodophenyl)methanol	1803791-69-6	C₇H₅FIO₂	Halogenated aryl, Alcohol	Medicinal chemistry